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Compound of Interest

Methyl 5-(trifluoromethyl)-1-
Compound Name:
benzothiophene-2-carboxylate

Cat. No.: B128719

An In-Depth Technical Guide to the Safety and Handling of Methyl 5-(trifluoromethyl)-1-
benzothiophene-2-carboxylate

This guide provides comprehensive technical information on the safe handling, properties, and
applications of Methyl 5-(trifluoromethyl)-1-benzothiophene-2-carboxylate for researchers,
scientists, and professionals in drug development. The structure of this document is designed
to deliver practical, field-proven insights grounded in scientific principles, ensuring both safety
and experimental integrity.

Compound Profile and Physicochemical Rationale

Methyl 5-(trifluoromethyl)-1-benzothiophene-2-carboxylate (CAS No. 146137-92-0) is a
specialized heterocyclic compound of significant interest in medicinal chemistry and materials
science.[1] Its utility stems from the unique combination of a benzothiophene scaffold and a
trifluoromethyl (-CF3) group.

The benzothiophene core is a recognized pharmacophore, known for its chemical and
pharmacological stability and low intrinsic toxicity.[2] The trifluoromethyl group is a critical
addition in modern drug design, employed to enhance key molecular properties.[3] It
significantly increases lipophilicity and metabolic stability due to the strength of the C-F bond,
one of the strongest in organic chemistry.[3] This modification can improve a drug candidate's
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membrane permeability, binding affinity, and overall pharmacokinetic profile. The electron-
withdrawing nature of the -CF3 group also modulates the electronic properties of the
benzothiophene ring system, influencing its reactivity and interaction with biological targets.[3]

Table 1: Physicochemical Properties

Property Value Source(s)
CAS Number 146137-92-0 [1]
Molecular Formula C11H7F302S [1]
Molecular Weight 260.23 g/mol [1]
Appearance Yellow solid [1]
Purity > 96% [1]
Storage Conditions Store at 0-8 °C [1]

methyl 5-(trifluoromethyl)-1-
IUPAC Name ] [1]
benzothiophene-2-carboxylate

PubChem CID 1477956 [1]

Hazard Assessment and Risk Mitigation Strategy

While specific toxicological data such as LD50 values for this exact compound are not readily
available in public literature, a robust safety protocol can be established based on data from
structurally analogous compounds and Safety Data Sheets (SDS) from chemical suppliers. The
primary hazards are associated with irritation to the skin, eyes, and respiratory system.

GHS Hazard Classification (Inferred from Analogous Compounds)

Acute Toxicity, Oral: May be harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.[4]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4]
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A proactive risk mitigation strategy is essential. This involves a multi-layered approach
encompassing engineering controls, administrative procedures, and personal protective
equipment (PPE), as detailed in the following sections.

Laboratory Handling and Engineering Controls

The causality behind stringent handling protocols is the prevention of aerosol generation and
inadvertent contact. As a fine solid, this compound can be easily dispersed in the air during
weighing and transfer operations.

Standard Operating Procedure for Handling

o Preparation: Before handling, ensure that the Safety Data Sheet has been reviewed and all
necessary PPE is readily available. The work area must be clean and uncluttered.

o Ventilation: All manipulations, including weighing and transfers, must be conducted within a
certified chemical fume hood to minimize inhalation exposure.[4]

» Weighing and Transfer: Use anti-static weighing paper or a suitable container to prevent
dispersal of the solid. Use tools (spatulas, etc.) that are clean and free of reactive
contaminants. Avoid generating dust during transfer.

o Post-Handling: After use, ensure the container is tightly sealed. Decontaminate the work
surface and any equipment used. Wash hands thoroughly after removing gloves.

Engineering Controls Workflow

The primary engineering control is a chemical fume hood, which serves to contain and exhaust
vapors and fine particulates, protecting the user from respiratory exposure.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10947603/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundati

onal & Exploratory
Check Availability & Pricing

Engineering Controls Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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